5-methyl-2-(4-methylphenyl)-7-phenylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 5-methyl-2-(4-methylphenyl)-7-phenylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C20H17N3/c1-14-8-10-16(11-9-14)18-13-20-21-15(2)12-19(23(20)22-18)17-6-4-3-5-7-17/h3-13H,1-2H3
• InChI Key: GDBGHBXQRJUTRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(=CC(=NC3=C2)C)C4=CC=CC=C4
• Molecular Formula: C20H17N3
• Molecular Weight: 299.4 g/mol

Description

5-methyl-2-(4-methylphenyl)-7-phenylpyrazolo[1,5-a]pyrimidine is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It is a pyrazolopyrimidine derivative that has shown promising results in various scientific studies and research.

Mechanism of Action

The exact mechanism of action of 5-methyl-2-(4-methylphenyl)-7-phenylpyrazolo[1,5-a]pyrimidine is not fully understood. However, it has been suggested that it may act by inhibiting various enzymes and proteins involved in the inflammatory and cancer pathways. It may also act by modulating various neurotransmitter systems in the brain.
Biochemical and Physiological Effects:
5-methyl-2-(4-methylphenyl)-7-phenylpyrazolo[1,5-a]pyrimidine has been shown to have various biochemical and physiological effects in scientific studies. It has been shown to inhibit the production of various pro-inflammatory cytokines and chemokines. It has also been shown to induce apoptosis in cancer cells. Additionally, it has been shown to modulate various neurotransmitter systems in the brain, leading to potential therapeutic applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 5-methyl-2-(4-methylphenyl)-7-phenylpyrazolo[1,5-a]pyrimidine in lab experiments is its potential therapeutic applications in various diseases. It has also been shown to have low toxicity and good bioavailability. However, one limitation is the lack of understanding of its exact mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are many potential future directions for research on 5-methyl-2-(4-methylphenyl)-7-phenylpyrazolo[1,5-a]pyrimidine. One direction is the further investigation of its potential therapeutic applications in various diseases, including cancer and neurological disorders. Another direction is the development of more efficient synthesis methods for the compound. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential limitations as a therapeutic agent.

Scientific Research Applications

5-methyl-2-(4-methylphenyl)-7-phenylpyrazolo[1,5-a]pyrimidine has been extensively studied for its potential therapeutic applications in various scientific research studies. It has shown promising results as an anti-inflammatory, anti-cancer, and anti-microbial agent. It has also been studied for its potential use in the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease.